Cas no 2640951-65-9 (8-(cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• CAS No: 2640951-65-9
• MF: C₁₉H₂₄N₂O₅S
• MW: 392.469264030457
• CID: 5317335
• PubChem ID: 155799561
• Update Time: 2025-08-01

8-(cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• 2640951-65-9
• F6764-7547
• AKOS040727215
• 8-(Cyclohexylsulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C19H24N2O5S/c22-17-19(26-18(23)21(17)15-7-3-1-4-8-15)11-13-20(14-12-19)27(24,25)16-9-5-2-6-10-16/h1,3-4,7-8,16H,2,5-6,9-14H2
• InChI Key： BGUHRFXBQGKLSH-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3CCCCC3)(=O)=O)CC2)C(=O)N(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 392.14059304g/mol
• Monoisotopic Mass: 392.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.2±60.0 °C(Predicted)
• pka: -0.80±0.20(Predicted)

Additional information on 8-(cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

8-(Cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

8-(Cyclohexanesulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione, commonly referred to by its CAS number 2640951-65-9, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure consists of a spiro ring system, which is a type of bicyclic structure where two rings are joined by a single atom. In this case, the spiro system is formed by a 1-oxa ring and a 3,8-diaza ring, creating a highly functionalized framework that can be exploited for various purposes.

The synthesis of 8-(Cyclohexanesulfonyl)-3-phenyl derivatives has been extensively studied in recent years. Researchers have developed efficient methods to construct the spirocyclic core using modular building blocks. For instance, the use of sulfonyl groups, such as cyclohexanesulfonyl, has been shown to enhance the stability and bioavailability of the compound. The phenyl group attached at position 3 further contributes to the molecule's aromaticity and electronic properties, making it an attractive candidate for medicinal chemistry applications.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The spirocyclic structure provides multiple sites for functionalization, allowing chemists to introduce diverse substituents that can modulate biological activity. For example, the sulfonyl group can act as a bioisostere for other functional groups, enabling the design of drugs with improved pharmacokinetic profiles. Additionally, the presence of two ketone groups (at positions 2 and 4) offers opportunities for further chemical modifications, such as alkylation or acylation.

In terms of biological activity, 8-(Cyclohexanesulfonyl)-3-phenyl derivatives have been investigated for their potential as kinase inhibitors and protease inhibitors. These enzymes are critical targets in the treatment of various diseases, including cancer and infectious diseases. Preclinical studies have demonstrated that certain analogs exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as leads for drug development.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. The spirocyclic framework can serve as a building block for constructing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive materials. Researchers are exploring how the electronic properties of the molecule can be harnessed to create materials with enhanced mechanical strength or thermal stability.

From an environmental perspective, the synthesis and application of 8-(Cyclohexanesulfonyl)-3-phenyl-based compounds are being evaluated for their sustainability. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce energy consumption. For instance, catalytic methods using transition metals or enzymes are being employed to achieve high yields while maintaining eco-friendly conditions.

In conclusion, 8-(Cyclohexanesulfonyl)-3-phenyl-based compounds represent a promising class of molecules with diverse applications in medicine and materials science. Their unique spirocyclic structure provides a versatile platform for chemical innovation, while ongoing research continues to uncover new ways to exploit their potential. As advancements in synthetic chemistry and biological screening continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.